Cas no 51630-33-2 (Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,(3-phenoxyphenyl)methyl ester)

• Product Name: Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,(3-phenoxyphenyl)methyl ester
• CAS No: 51630-33-2
• MF: C₂₄H₂₃ClO₃
• MW: 394.890626192093
• CID: 371491
• PubChem ID: 6452479
• Update Time: 2025-04-19

Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,(3-phenoxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,(3-phenoxyphenyl)methyl ester
• (3-phenoxyphenyl)methyl 2-(4-chlorophenyl)-3-methylbutanoate
• Pyrethrin
• (3-phenoxyphenyl)methyl 4-chloro-α-(1-methylethyl)benzeneacetate
• 3-phenoxybenzyl (2RS)-2-(4-chlorophenyl)-3-methylbutyrate
• 3-PHENOXYBENZYL-ISOPROPYL-4-CHLOROPHENYLACETATE
• rac-(3-phenoxyphenyl)methyl (2R)-2-(4-chlorophenyl)-3-methylbutanoate
• SQ 5439
• DTXSID3058115
• 51630-33-2
• Benzeneacetic acid, 4-chloro-alpha-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
• SCHEMBL8935419

• MDL： MFCD02183873
• Inchi： 1S/C24H23ClO3/c1-17(2)23(19-11-13-20(25)14-12-19)24(26)27-16-18-7-6-10-22(15-18)28-21-8-4-3-5-9-21/h3-15,17,23H,16H2,1-2H3
• InChI Key： ZVBYGQHSOONVCF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)OCC1C=CC=C(C=1)OC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 394.13400
• Monoisotopic Mass: 394.133572
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Its appearance is yellow or brown oily liquid
• Density: 1.174±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 248-250°C
• Flash Point: 165°C
• Refractive Index: 1.5695
• Solubility: Insuluble (2.1E-5 g/L) (25 ºC),
• PSA: 35.53000
• LogP: 6.61530
• Solubility: Soluble in general organic solvents, such as ethanol \ acetone \ toluene \ xylene, etc; Insoluble in water